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Compound of Interest

Compound Name: Citalopram Hydrobromide

Cat. No.: B195639

For researchers and scientists in the field of drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety protocols and logistical
information for the handling and disposal of Citalopram Hydrobromide, a selective serotonin
reuptake inhibitor. Adherence to these procedural steps is critical to minimize exposure risk and
ensure operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

Citalopram Hydrobromide is classified as harmful if swallowed and is suspected of damaging
fertility or the unborn child.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1][3][4]
Therefore, stringent adherence to PPE protocols is mandatory. The recommended personal
protective equipment is designed to prevent accidental contact, inhalation, and ingestion.

Summary of Required Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields, compliant with OSHA
29 CFR 1910.133 or European
Standard EN166.[5][6]

Prevents eye contact with dust

or aerosols.

Hand Protection

Impermeable, chemical-

resistant protective gloves.[1]

[5]

Protects skin from direct
contact. The exact
breakthrough time should be
confirmed with the glove

manufacturer.[1]

Body Protection

Impervious clothing, such as a
lab coat or a disposable gown
made of low-permeability
fabric.[4][5][7]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.[6]

Required when engineering
controls are insufficient, if dust
or aerosols are generated, or if

irritation is experienced.[6]

Operational Plan: Step-by-Step Handling Protocol

Following a systematic procedure for handling Citalopram Hydrobromide is crucial for

laboratory safety. This protocol outlines the steps to be taken before, during, and after handling

the compound.

Pre-Handling Preparations

o Engineering Controls: Always handle Citalopram Hydrobromide in an area with adequate

ventilation.[5] The use of a local exhaust ventilation system, such as a chemical fume hood,

is strongly recommended to prevent the dispersion of dust.[8] Ensure safety showers and

eye wash stations are accessible.[5]

o PPE Check: Before entering the handling area, don all required PPE as specified in the table

above.
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» Designated Area: Designate a specific area for handling the compound to contain any
potential contamination.

Handling Procedure

» Avoid Dust Formation: Handle the substance carefully to avoid the formation of dust and
aerosols.[5][6]

e Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing, and prevent
inhalation or ingestion.[5][6]

e Hygiene: Do not eat, drink, or smoke in the designated handling area.[5][6] Wash hands and
any exposed skin thoroughly after handling.[5][6][8]

Post-Handling and Decontamination

» Surface Cleaning: Decontaminate all work surfaces and equipment after use. Scrubbing with
alcohol has been suggested for decontamination.[5]

 PPE Removal: Remove PPE carefully to avoid cross-contamination. Dispose of single-use
items, such as gloves and gowns, in designated hazardous waste containers.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][9] For
guality maintenance, refrigeration may be required.[6] The substance should be stored
locked up.[2][3][4]

Emergency and Disposal Plans
Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate: Evacuate non-essential personnel from the affected area.[5]
e Ventilate: Ensure the area is well-ventilated.

o Wear Full PPE: Before addressing the spill, don the full personal protective equipment,
including respiratory protection.[5]
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o Containment: Prevent the spill from spreading or entering drains or water courses.[4][5]

o Clean-up: For solid spills, carefully sweep or shovel the material into a suitable, labeled
container for disposal, avoiding dust creation.[6][9] For solutions, absorb the spill with a
finely-powdered, liquid-binding material like diatomite.[5]

o Decontaminate: Clean the spill area thoroughly once the material has been removed.

Disposal Plan

Proper disposal is critical to prevent environmental harm and comply with regulations.

» Waste Classification: Citalopram Hydrobromide and any contaminated materials (e.qg.,
gloves, absorbent pads, containers) must be treated as hazardous waste.

o Regulatory Compliance: All disposal activities must be conducted in accordance with
prevailing country, federal, state, and local regulations.[5]

e Licensed Disposal: Entrust the disposal of the substance and its contaminated packaging to
a licensed waste disposal company.[8]

» Prohibited Disposal: Do not dispose of the substance in household garbage or allow it to
reach sewage systems, drains, or water courses.[4]

Quantitative Toxicological Data

The following table summarizes key toxicological data for Citalopram Hydrobromide. It is
important to note that these are not occupational exposure limit values.

Data Point Value Species

Acute Toxicity, Oral (LD50) 800 mg/kg Rat[3]

Acute Toxicity, Oral (ATE) 500 mg/kg Not Specified[2]
Oral (TDLO) 10 ml/kg Rat[1]
Subcutaneous (TDLO) 1.1 mg/kg Mouse[1]
Intraperitoneal (TDLO) 16 mg/kg Mouse[1]
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LD50: Lethal Dose, 50%; ATE: Acute Toxicity Estimate; TDLO: Lowest Published Toxic Dose

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Citalopram
Hydrobromide, from initial preparation to final disposal.
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Start: Receive Citalopram-HBr

i

1. Risk Assessment
- Review SDS
- Identify Hazards

2. Engineering Controls
- Verify Fume Hood Function
- Locate Eyewash/Shower

3. Don Personal Protective Equipment
- Goggles, Gloves, Gown
- Respirator (if needed)

4. Handling Procedure
- Use Designated Area
- Avoid Dust Generation
- Practice Strict Hygiene

5. Decontamination
- Clean Work Surfaces
- Clean Equipment

6. Waste Disposal
- Segregate Hazardous Waste
- Use Labeled, Sealed Containers

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Citalopram Hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Laboratory: A Comprehensive Guide
to Handling Citalopram Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195639#personal-protective-equipment-for-handling-
citalopram-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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